Cas no 100648-29-1 (Prosta-5,13-dien-1-oicacid, 9,15-dihydroxy-11-methylene-, (5Z,9a,13E,15S)-)

• Product Name: Prosta-5,13-dien-1-oicacid, 9,15-dihydroxy-11-methylene-, (5Z,9a,13E,15S)-
• CAS No: 100648-29-1
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 137485
• PubChem ID: 5283095
• Update Time: 2025-04-19

Prosta-5,13-dien-1-oicacid, 9,15-dihydroxy-11-methylene-, (5Z,9a,13E,15S)- Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,15-dihydroxy-11-methylene-, (5Z,9a,13E,15S)-
• 11-deoxy-11-methylene Prostaglandin D2
• 11-deoxo-11-methylene-prostaglandine D2
• 11-deoxy-11-methylene PGD2
• 9ALPHA,15S-DIHYDROXY-11-METHYLENE-PROSTA-5Z,13E-DIEN-1-OIC ACID
• ROZAFJXVUNORLT-SFIVEXQWSA-N
• 100648-29-1
• 9S,15S-dihydroxy-11-methylene-5Z,13E-prostadienoic acid
• Prosta-5,13-dien-1-oicacid,9,15-dihydroxy-11-methylene-,(5z,9a,13e,15s)-
• 11-deoxy-11-methylene-PGD2
• SR-01000946244-1
• 11-deoxy-11-methylene-Prostaglandin D2
• PD021338
• LMFA03010103
• HMS3648M17
• CHEBI:184260
• (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-methylidenecyclopentyl]hept-5-enoic acid
• 11-Deoxy-11-methyleneprostaglandin D2
• SR-01000946244
• Prosta-5,13-dien-1-oic acid, 9,15-dihydroxy-11-methylene-, (5Z,9alpha,13E,15S)-
• SCHEMBL23352671
• 9.alpha.,15S-Dihydroxy-11-methyleneprosta-5Z,13E-dien-1-oic acid
• J-000191
• DB-215037
• HY-112533
• (5Z,9alpha,13e,15s)-9,15-dihydroxy-11-methylene-prosta-5,13-dien-1-oicacid
• CS-0046324

• Inchi： 1S/C21H34O4/c1-3-4-7-10-17(22)13-14-18-16(2)15-20(23)19(18)11-8-5-6-9-12-21(24)25/h5,8,13-14,17-20,22-23H,2-4,6-7,9-12,15H2,1H3,(H,24,25)/b8-5-,14-13+/t17-,18-,19+,20-/m0/s1
• InChI Key： ROZAFJXVUNORLT-SFIVEXQWSA-N
• SMILES： O[C@H]1CC(=C)[C@H](/C=C/[C@H](CCCCC)O)[C@H]1C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 350.24600
• Monoisotopic Mass: 350.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 4.23820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds